Cas no 855789-57-0 ({1,2,4triazolo4,3-apyridin-3-yl}methanol)

• Product Name: {1,2,4triazolo4,3-apyridin-3-yl}methanol
• CAS No: 855789-57-0
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 3180354
• PubChem ID: 21098088
• Update Time: 2025-04-21

{1,2,4triazolo4,3-apyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIAZOLO[4,3-A]PYRIDINE-3-METHANOL
• {[1,2,4]triazolo[4,3-a]pyridin-3-yl}methanol
• AKOS023096463
• SCHEMBL5373208
• F1902-0098
• AT29716
• 855789-57-0
• [1,2,4]triazolo[4,3-a]pyridin-3-ylmethanol
• {1,2,4triazolo4,3-apyridin-3-yl}methanol

• Inchi： 1S/C7H7N3O/c11-5-7-9-8-6-3-1-2-4-10(6)7/h1-4,11H,5H2
• InChI Key： XGHUVYRTYRTXBO-UHFFFAOYSA-N
• SMILES： OCC1=NN=C2C=CC=CN12

Computed Properties

• Exact Mass: 149.058911855Da
• Monoisotopic Mass: 149.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.4Ų